Cas no 6326-49-4 (2-phenylethyl Carbamimidothioate;hydrobromide)

• Product Name: 2-phenylethyl Carbamimidothioate;hydrobromide
• CAS No: 6326-49-4
• MF: C₉H₁₃BrN₂S
• MW: 261.181919813156
• MDL: MFCD01694542
• CID: 959594
• PubChem ID: 24844032
• Update Time: 2025-04-19

2-phenylethyl Carbamimidothioate;hydrobromide Chemical and Physical Properties

Names and Identifiers

• 2-phenylethyl carbamimidothioate,hydrobromide
• 2-phenylethyl Carbamimidothioate
• CHEMBL1077182
• hydrobromide
• LS-126225
• NSC30645
• phenylethylisothioureahydrobromide
• S-Phenaethyl-isothioharnstoff, Hydrobromid
• S-phenethyl-isothiourea, hydrobromide
• starbld0015974
• [(2-Phenylethyl)sulfanyl]methanimidamide hydrobromide
• 6326-49-4
• MFCD01694542
• DTXSID20647693
• NSC-30645
• Phenethyl carbamimidothioate hydrobromide
• 2-phenylethyl carbamimidothioate;hydrobromide
• 2-Phenylethyl carbamimidothioate--hydrogen bromide (1/1)
• 2-phenylethyl Carbamimidothioate;hydrobromide

• MDL： MFCD01694542
• Inchi： 1S/C9H12N2S.BrH/c10-9(11)12-7-6-8-4-2-1-3-5-8;/h1-5H,6-7H2,(H3,10,11);1H
• InChI Key： MZOXOSCWJWKPGQ-UHFFFAOYSA-N
• SMILES： Br.S(C(=N)N)CCC1C=CC=CC=1

Computed Properties

• Exact Mass: 180.07226
• Monoisotopic Mass: 259.998
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 142
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.2A^2

Experimental Properties

• Density: 1.14
• Boiling Point: 307.5°C at 760 mmHg
• Flash Point: 139.8°C
• Refractive Index: 1.592
• PSA: 49.87

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives